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Compound of Interest

Compound Name: C16-Ceramide-d31

Cat. No.: B11939212 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

C16-Ceramide-d31, ensuring the safety of researchers, scientists, and drug development

professionals. The following procedures are based on established safety data for C16-

Ceramide and similar long-chain ceramides.

Hazard Identification and Personal Protective
Equipment (PPE)
C16-Ceramide is classified as a hazardous substance. It is crucial to use appropriate personal

protective equipment to minimize exposure and ensure safety. The primary hazards include

skin and eye irritation, potential respiratory tract irritation, and aquatic toxicity.[1][2][3]

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Standard Compliance

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.[4]
EN 166 (EU) or NIOSH (US)[4]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).
-

Skin and Body Protection

Laboratory coat, impervious

clothing to prevent skin

contact.[2][4]

-

Respiratory Protection

Generally not required under

normal conditions with

adequate ventilation.[1] If dust

is generated, use a respirator

with a particle filter.[1]

-

Operational and Handling Protocols
Adherence to proper handling and storage procedures is essential for maintaining the integrity

of C16-Ceramide-d31 and ensuring a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Avoid Inhalation: Do not breathe dust.[2] Handle the compound in a way that minimizes dust

generation.
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][4] Do not eat,

drink, or smoke in the handling area.[2]

Storage:

Store in a tightly closed container in a cool, well-ventilated place.[2]

For long-term stability, store the powdered form at -20°C and solutions in a solvent at -80°C.

[2]

Disposal Plan
Proper disposal of C16-Ceramide-d31 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines

Waste Type Disposal Procedure

Unused C16-Ceramide-d31

Dispose of as hazardous waste at an approved

waste disposal plant.[1][2] Do not allow it to

enter drains.[1]

Contaminated Materials

Any materials (e.g., gloves, wipes)

contaminated with the ceramide should be

placed in a sealed container and disposed of as

hazardous waste.

Empty Containers
Treat as hazardous waste and dispose of

through an approved waste disposal plant.[1][2]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling C16-
Ceramide-d31 from receipt to disposal.
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Caption: Workflow for Safe Handling of C16-Ceramide-d31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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